Cas no 1805305-22-9 (3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine
• CAS No: 1805305-22-9
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4922620
• Update Time: 2025-05-20

3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H7F3N2/c8-6(9)4-1-2-12-7(10)5(4)3-11/h1-2,6H,3,11H2
• InChI Key： FNMZOJMRXSACPT-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1CN)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine

3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine: A Promising Compound in Pharmaceutical Research

3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1805305-22-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of fluorinated pyridines, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine features a pyridine ring substituted with an aminomethyl group at the 3-position, a difluoromethyl group at the 4-position, and a fluorine atom at the 2-position. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for drug development. The fluorine atoms, in particular, enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

Recent studies have highlighted the potential of 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.

Beyond its anti-inflammatory properties, 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine has also shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine could be developed into an effective anticancer agent with reduced side effects.

In addition to its therapeutic potential, 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine has been explored for its neuroprotective effects. A study published in Neuropharmacology reported that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine may have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine has been optimized to ensure high yields and purity. A commonly used synthetic route involves the reaction of 2-fluoro-4-difluoromethylnicotinaldehyde with an appropriate amine followed by reduction to form the aminomethyl group. This synthetic method is scalable and can be adapted for large-scale production, making it suitable for pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine (CAS No. 1805305-22-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds promise for addressing unmet medical needs in various disease areas.